2-(4-Iodophenyl)pyridine

• Molecular Formula: C11H8IN
• Molecular Weight: 281.09 g/mol
• IUPAC Name: 2-(4-iodophenyl)pyridine
• InChI: InChI=1S/C11H8IN/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11/h1-8H
• InChI Key: QQWFVLFMJHNSNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=C(C=C2)I

Description

2-(4-Iodophenyl)pyridine is a useful research compound. Its molecular formula is C11H8IN and its molecular weight is 281.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,4-diiodobenzene (46.8 g, 142 mmol) in dry ether (450 mL) under argon was cooled in a salt-ice bath. n-Butyllithium (2.0 M in pentane, 72 mL, 142 mmol) was added, and the solution was stirred for 10 minutes. 2-Fluoropyridine (13 mL, 150 mmol) was added and the reaction was allowed to warm to room temperature over 2 hours. Water (500 mL) was added and the organic layer was separated. The aqueous layer was extracted with ether (3×200 mL) and the combined organic layers were washed with brine (1000 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent completely removed. The residue was purified in two steps; first by column chromatography over silica using a dichloromethane/light petroleum mixture (1:1) followed by recrystallisation of the main fraction from a dichloromethane/light petroleum mixture to give (1) (17.0 g, 40%).